Cas no 2034426-94-1 (1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034426-94-1
• MF: C₁₇H₂₂ClN₃O₂
• MW: 335.828483104706
• CID: 6199764
• PubChem ID: 121153829
• Update Time: 2025-06-13

1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[1-[2-(4-chlorophenyl)acetyl]azetidin-3-yl]piperidine-4-carboxamide
• AKOS032457370
• 1-(1-(2-(4-chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide
• 1-{1-[2-(4-chlorophenyl)acetyl]azetidin-3-yl}piperidine-4-carboxamide
• F6473-0060
• 2034426-94-1
• 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C17H22ClN3O2/c18-14-3-1-12(2-4-14)9-16(22)21-10-15(11-21)20-7-5-13(6-8-20)17(19)23/h1-4,13,15H,5-11H2,(H2,19,23)
• InChI Key： SYHPYQVIMITZSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(N1CC(C1)N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 335.1400546g/mol
• Monoisotopic Mass: 335.1400546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.6Ų

Additional information on 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034426-94-1)

The compound 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide (CAS No. 2034426-94-1) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate architecture, combining an azetidine ring with a piperidine backbone and a 4-chlorophenyl acetyl group. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibition.

Recent studies highlight the growing interest in small-molecule modulators like 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide, especially in the context of neurodegenerative diseases and metabolic disorders. Researchers are actively exploring its potential as a selective ligand or allosteric modulator, given its ability to interact with specific protein domains. The presence of the carboxamide moiety further enhances its solubility and bioavailability, critical factors in preclinical development.

One of the most searched questions in the field revolves around the synthetic routes for CAS 2034426-94-1. Current literature suggests multi-step organic synthesis involving amidation, N-acylation, and ring-closing reactions. The compound’s stereochemistry also plays a pivotal role in its biological activity, with enantiomeric purity being a key focus for structure-activity relationship (SAR) studies. These aspects align with the broader trend of optimizing drug-like properties in medicinal chemistry.

From an SEO perspective, terms like "azetidine derivatives in drug discovery", "piperidine carboxamide applications", and "4-chlorophenyl acetyl pharmacology" are frequently queried, reflecting the compound’s relevance in academic and industrial research. Its potential applications in central nervous system (CNS) therapeutics and inflammatory pathways further elevate its profile. Notably, the compound’s molecular weight (approximately 349.84 g/mol) and logP value (indicating moderate lipophilicity) make it suitable for blood-brain barrier penetration, a hot topic in neurological drug design.

In summary, 1-(1-(2-(4-Chlorophenyl)acetyl)azetidin-3-yl)piperidine-4-carboxamide represents a versatile scaffold with broad implications for targeted therapy. Its CAS No. 2034426-94-1 serves as a critical identifier for researchers navigating chemical databases and patent literature. As the demand for precision medicine grows, compounds like this will continue to be at the forefront of innovative therapeutic strategies.